Cas no 2172107-84-3 (3-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}-2-(propan-2-yl)butanoic acid)

• Product Name: 3-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}-2-(propan-2-yl)butanoic acid
• CAS No: 2172107-84-3
• MF: C₂₇H₃₄N₂O₆
• MW: 482.568667888641
• CID: 6131765
• PubChem ID: 165569034
• Update Time: 2025-06-13

3-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}-2-(propan-2-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}-2-(propan-2-yl)butanoic acid
• 2172107-84-3
• 3-{3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]propanamido}-2-(propan-2-yl)butanoic acid
• EN300-1523940

• Inchi： 1S/C27H34N2O6/c1-17(2)25(26(31)32)18(3)29-24(30)12-14-34-15-13-28-27(33)35-16-23-21-10-6-4-8-19(21)20-9-5-7-11-22(20)23/h4-11,17-18,23,25H,12-16H2,1-3H3,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： VMFCEEVFTBYJGX-UHFFFAOYSA-N
• SMILES： O(C(NCCOCCC(NC(C)C(C(=O)O)C(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 482.24168681g/mol
• Monoisotopic Mass: 482.24168681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 13
• Complexity: 692
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 114Ų

Additional information on 3-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}-2-(propan-2-yl)butanoic acid

Research Brief on 3-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}-2-(propan-2-yl)butanoic acid (CAS: 2172107-84-3)

The compound 3-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}-2-(propan-2-yl)butanoic acid (CAS: 2172107-84-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its Fmoc-protected amino acid derivative structure, plays a pivotal role in peptide synthesis and drug development. Its unique chemical properties make it a valuable building block for the design of novel therapeutic agents, particularly in the context of targeted drug delivery and bioconjugation strategies.

Recent studies have focused on the application of this compound in solid-phase peptide synthesis (SPPS), where it serves as a key intermediate for the introduction of branched or modified amino acid residues. The Fmoc group provides temporary protection for the amino functionality, allowing for selective deprotection and subsequent coupling reactions. Researchers have highlighted its utility in the synthesis of complex peptides with enhanced stability and bioavailability, which are critical for the development of next-generation biologics.

In a 2023 study published in the *Journal of Medicinal Chemistry*, the compound was employed in the synthesis of peptide-based inhibitors targeting protein-protein interactions (PPIs) involved in cancer progression. The study demonstrated that the incorporation of this Fmoc-protected amino acid derivative improved the metabolic stability of the resulting peptides, thereby enhancing their therapeutic potential. Additionally, the compound's compatibility with automated peptide synthesizers has been noted, streamlining the production of high-purity peptides for preclinical evaluation.

Another area of interest is the use of 3-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}-2-(propan-2-yl)butanoic acid in the development of peptide-drug conjugates (PDCs). A recent report in *Bioconjugate Chemistry* detailed its role in linking cytotoxic payloads to tumor-homing peptides, enabling precise delivery of chemotherapeutic agents to cancer cells while minimizing off-target effects. The study reported a significant reduction in systemic toxicity and improved efficacy in murine models, underscoring the compound's potential in oncology applications.

Despite these advancements, challenges remain in optimizing the synthetic protocols for large-scale production and ensuring consistent batch-to-batch quality. Researchers are actively exploring novel purification techniques and alternative protecting groups to address these issues. Furthermore, the compound's pharmacokinetic and pharmacodynamic profiles are under investigation to better understand its behavior in vivo and refine its applications in drug development.

In conclusion, 3-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}-2-(propan-2-yl)butanoic acid (CAS: 2172107-84-3) represents a versatile and promising tool in chemical biology and pharmaceutical research. Its applications in peptide synthesis, drug conjugation, and targeted therapy continue to expand, driven by ongoing innovations in synthetic methodologies and a deeper understanding of its biological interactions. Future research is expected to further elucidate its potential and pave the way for its integration into clinical-stage therapeutics.